Cas no 933456-75-8 ((2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate)

(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate structure

933456-75-8 structure

Product Name:(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate

CAS No:933456-75-8

MF:C₂₁H₃₃N₃O₉S

MW:503.566425085068

MDL:MFCD32201234

CID:3032186

Update Time:2024-10-26

(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate Chemical and Physical Properties

Names and Identifiers

- N-[(1R,2R)-2-氨基环己基]-N'-(2,3,4,6-四-氧-乙酰基-Β-D-吡喃葡萄糖基)硫脲
- N-[(1R，2R)-2-Aminocyclohexyl]-N'-(2，3，4，6-tetra-O-acetyl-β-D-glucopyranosyl)thiourea
- (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(1R,2R)-2-aminocyclohexyl]carbamothioylamino]oxan-2-yl]methyl acetate
- 1-(2-O,3-O,4-O,6-O-Tetraacetyl-beta-D-glucopyranosyl)-3-(2alpha-aminocyclohexane-1beta-yl)thiourea
- N-[(1R,2R)-2-Aminocyclohexyl]-N′-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)thiourea (ACI)
- D
- MDL： MFCD32201234
- Inchi： 1S/C21H33N3O9S/c1-10(25)29-9-16-17(30-11(2)26)18(31-12(3)27)19(32-13(4)28)20(33-16)24-21(34)23-15-8-6-5-7-14(15)22/h14-20H,5-9,22H2,1-4H3,(H2,23,24,34)/t14-,15-,16-,17-,18+,19-,20-/m1/s1
- InChI Key： JSUQXDLAAYLMNS-BYXVQRNISA-N
- SMILES： O([C@H]1[C@H](NC(=S)N[C@@H]2CCCC[C@H]2N)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)C(=O)C

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 34
Rotatable Bond Count: 11
Complexity: 781
XLogP3: 0
Topological Polar Surface Area: 197

(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate Pricemore >>

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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0413-100mg	(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate	933456-75-8	98%,99%e.e.	100mg	¥972.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0412-100mg	N-[(1R,2R)-2-(1-Piperidinylamino)cyclohexyl]-N'-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)thiourea	933456-75-8	98%,99%e.e.	100mg	1048.5CNY	2021-05-07
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A2B Chem LLC	AI67897-100mg	N-[(1R，2R)-2-Aminocyclohexyl]-N'-(2，3，4，6-tetra-O-acetyl-β-D-glucopyranosyl)thiourea	933456-75-8	95%	100mg	$222.00	2024-07-18

(2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(3-((1R,2R)-2-aminocyclohexyl)thioureido)tetrahydro-2H-pyran-3,4,5-triyl triacetate Production Method

Production Method 1

14152-97-7

20439-47-8

933456-75-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 6 h, rt

Reference

: Preparation of bifunctional chiral catalysts containing sugar semicarbazide and thiourea used in asymmetric synthesis

, China, , ,

Production Method 2

14152-97-7

20439-47-8

933456-75-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 3 - 24 h, rt

Reference

: Highly Enantioselective Michael Addition of Aromatic Ketones to Nitroolefins Promoted by Chiral Bifunctional Primary Amine-thiourea Catalysts Based on Saccharides

Liu, Kun; Cui, Han-Feng; Nie, Jing; Dong, Ke-Yan; Li, Xiao-Juan; et al, Organic Letters, 2007, 9(5), 923-925

Production Method 3

14152-97-7

20439-47-8

933456-75-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0.5 h, 0 °C

Reference

: Highly enantioselective Michael addition of acetone to nitroolefins catalyzed by chiral bifunctional primary amine-thiourea catalysts with acetic acid

Gu, Qing; Guo, Xing-Tao; Wu, Xin-Yan, Tetrahedron, 2009, 65(27), 5265-5270